Cas no 2172452-89-8 (1-(9H-fluoren-9-ylmethoxy)carbonyl-4-methoxy-1H-indazole-6-carboxylic acid)

• Product Name: 1-(9H-fluoren-9-ylmethoxy)carbonyl-4-methoxy-1H-indazole-6-carboxylic acid
• CAS No: 2172452-89-8
• MF: C₂₄H₁₈N₂O₅
• MW: 414.410126209259
• CID: 5837902
• PubChem ID: 165597233
• Update Time: 2025-05-25

1-(9H-fluoren-9-ylmethoxy)carbonyl-4-methoxy-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(9H-fluoren-9-ylmethoxy)carbonyl-4-methoxy-1H-indazole-6-carboxylic acid
• 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methoxy-1H-indazole-6-carboxylic acid
• EN300-1592123
• 2172452-89-8

• Inchi： 1S/C24H18N2O5/c1-30-22-11-14(23(27)28)10-21-19(22)12-25-26(21)24(29)31-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-12,20H,13H2,1H3,(H,27,28)
• InChI Key： VXEITMFQLYSIBR-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(C(=O)O)C=C(C=2C=N1)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 414.12157168g/mol
• Monoisotopic Mass: 414.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 90.6Ų

Additional information on 1-(9H-fluoren-9-ylmethoxy)carbonyl-4-methoxy-1H-indazole-6-carboxylic acid

Comprehensive Overview of 1-(9H-fluoren-9-ylmethoxy)carbonyl-4-methoxy-1H-indazole-6-carboxylic acid (CAS No. 2172452-89-8)

1-(9H-fluoren-9-ylmethoxy)carbonyl-4-methoxy-1H-indazole-6-carboxylic acid (CAS No. 2172452-89-8) is a specialized Fmoc-protected indazole derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethyloxycarbonyl (Fmoc) group, a methoxy-substituted indazole core, and a carboxylic acid functional group, making it a versatile building block for drug discovery and bioconjugation. Its molecular structure is optimized for solid-phase peptide synthesis (SPPS), a technique gaining traction due to the rising demand for therapeutic peptides and targeted drug delivery systems.

The Fmoc protecting group in this compound is particularly significant, as it offers orthogonal deprotection under mild basic conditions, a feature highly valued in combinatorial chemistry. Researchers are increasingly exploring its applications in cancer therapeutics, where indazole derivatives show promise as kinase inhibitors. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in precision medicine. The 4-methoxy substitution enhances solubility, addressing a common challenge in small-molecule drug development.

From a synthetic chemistry perspective, this compound exemplifies the growing trend toward modular molecular design. Its carboxylic acid moiety allows for amide coupling reactions with diverse amines, facilitating the creation of structure-activity relationship (SAR) libraries. The pharmaceutical industry is particularly interested in such multifunctional scaffolds for developing allosteric modulators and proteolysis-targeting chimeras (PROTACs), two areas dominating recent medicinal chemistry literature.

Analytical characterization of CAS 2172452-89-8 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's chromatographic behavior has been optimized for reverse-phase HPLC, a technique frequently discussed in quality control forums. Its UV absorption profile makes it suitable for photophysical studies, an emerging field combining materials science with biological imaging.

In the context of green chemistry, researchers are investigating solvent-free synthetic routes for this Fmoc-indazole derivative. The methoxy group's electron-donating properties influence the compound's electronic distribution, a subject of interest in computational chemistry studies using density functional theory (DFT). Such computational approaches are becoming indispensable for rational drug design, especially in fragment-based drug discovery pipelines.

The stability profile of 1-(9H-fluoren-9-ylmethoxy)carbonyl-4-methoxy-1H-indazole-6-carboxylic acid under various storage conditions is frequently queried in chemical forums. Best practices recommend anhydrous storage at -20°C to preserve the carboxylic acid functionality. Its compatibility with automated synthesizers makes it valuable for high-throughput screening platforms, addressing the pharmaceutical industry's need for accelerated discovery timelines.

Recent patent analyses reveal growing intellectual property activity around indazole carboxylates, particularly for neurological disorders and metabolic diseases. The 6-carboxylic acid position in this compound allows for directional derivatization, a strategy emphasized in modern fragment linking approaches. These developments align with the increasing focus on polypharmacology and multi-target therapeutics in personalized medicine.

From a supply chain perspective, CAS 2172452-89-8 is typically available as a high-purity crystalline powder, with specifications emphasizing low heavy metal content for biological applications. The compound's scalable synthesis has been demonstrated in several process chemistry publications, addressing industry concerns about tech transfer from research to production scales.

Emerging applications in biomaterials science explore this compound's potential as a crosslinking agent for hydrogel fabrication. The indazole ring system contributes to π-stacking interactions that can enhance material stability, a property leveraged in drug-eluting implants. Such interdisciplinary applications demonstrate the compound's versatility beyond traditional medicinal chemistry roles.

Quality assurance protocols for 1-(9H-fluoren-9-ylmethoxy)carbonyl-4-methoxy-1H-indazole-6-carboxylic acid increasingly incorporate chiral purity analysis, reflecting the pharmaceutical industry's heightened focus on stereochemical integrity. The compound's regioselective reactivity makes it particularly valuable for constructing heterocyclic architectures, a central theme in current privileged scaffold research.